Cas no 174132-32-2 (1-(Pyridin-4-yl)ethanamine dihydrochloride)

• Product Name: 1-(Pyridin-4-yl)ethanamine dihydrochloride
• CAS No: 174132-32-2
• MF: C₇H₁₂Cl₂N₂
• MW: 195.089579582214
• MDL: MFCD02245004
• CID: 1038055
• PubChem ID: 23509294
• Update Time: 2025-05-27

1-(Pyridin-4-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)ethanamine dihydrochloride
• 1-(4-Pyridyl)ethylamine dihydrochloride
• 1-(Pyridin-4-yl)ethamine dihydrochloride
• 1-(pyridin-4-yl)ethanamine
• 1-(PYRIDIN-4-YL)ETHANAMINE (DIHYDROCHLORIDE)
• 1-PYRIDIN-4-YLETHANAMINE
• 1-Pyridin-4-yl-ethylamine
• 1-pyridin-4-ylethanamine,dihydrochloride
• 1-(pyridin-4-yl)ethanamine hydrochloride
• 4-Pyridinemethanamine, .alpha.-methyl-, hydrochloride (1:2)
• 1-(4-Pyridyl)ethylamine 2HCl
• 1-Pyridin-4-yl-ethylamine dihydrochloride
• 1-(pyridin-4-yl)ethan-1-amine dihydrochloride
• (1R)-1-(Pyridin-4-yl)ethan-1-amine DiHCl
• (S)-1-(Pyridin-4-yl)ethanamine dihydrochloride
• JDRXYBFUHCUEFT-UHFFFAOYSA-N
• 1-(pyridin-4-yl)ethanamine diHCl
• 1-pyridin-4-ylethanamine;dihydrochloride
• 1-(pyridin-4-yl)ethanamine 2HCl
• DB-121145
• 1-(Pyridin-4-yl)ethanaminedihydrochloride
• 4-Pyridinemethanamine, alpha-methyl-, hydrochloride (1:2)
• DS-16404
• CS-D0736
• AKOS015919627
• EN300-246533
• SB34260
• MFCD09028144
• DTXSID80634620
• 1-(Pyridin-4-yl)ethan-1-amine--hydrogen chloride (1/2)
• 174132-32-2
• SCHEMBL1002182
• DB-064942
• 1-pyridin-4-ylethanamine dihydrochloride
• (R)-1-(4-PYRIDINYL)ETHYLAMINE 2HCL

• MDL： MFCD02245004
• Inchi： 1S/C7H10N2.2ClH/c1-6(8)7-2-4-9-5-3-7;;/h2-6H,8H2,1H3;2*1H
• InChI Key： JDRXYBFUHCUEFT-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 194.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 221.1±15.0 °C at 760 mmHg
• Flash Point: 108.2±7.4 °C
• PSA: 38.91000
• LogP: 1.80160
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-(Pyridin-4-yl)ethanamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(Pyridin-4-yl)ethanamine dihydrochloride

Recent Advances in the Study of 1-(Pyridin-4-yl)ethanamine Dihydrochloride (CAS: 174132-32-2)

1-(Pyridin-4-yl)ethanamine dihydrochloride (CAS: 174132-32-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine moiety and amine functionality, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a building block in the synthesis of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry investigated the use of 1-(Pyridin-4-yl)ethanamine dihydrochloride as a precursor in the synthesis of small molecule inhibitors targeting bacterial enzymes. The research highlighted the compound's ability to form stable interactions with key amino acid residues in the active sites of these enzymes, thereby inhibiting their function. The study employed molecular docking and kinetic assays to validate the inhibitory potential of derivatives synthesized from 1-(Pyridin-4-yl)ethanamine dihydrochloride.

In another groundbreaking study, researchers explored the neuroprotective effects of 1-(Pyridin-4-yl)ethanamine dihydrochloride derivatives in models of neurodegenerative diseases. The findings, published in ACS Chemical Neuroscience, demonstrated that these derivatives could modulate the activity of neurotransmitter receptors, offering a potential therapeutic avenue for conditions such as Alzheimer's disease and Parkinson's disease. The study utilized in vitro and in vivo models to assess the efficacy and safety of these compounds.

Furthermore, the compound's pharmacokinetic properties have been a subject of recent investigation. A study in the European Journal of Pharmaceutical Sciences examined the absorption, distribution, metabolism, and excretion (ADME) profiles of 1-(Pyridin-4-yl)ethanamine dihydrochloride and its analogs. The results indicated favorable bioavailability and minimal toxicity, making it a promising candidate for further drug development.

In summary, 1-(Pyridin-4-yl)ethanamine dihydrochloride (CAS: 174132-32-2) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a building block and its potential therapeutic applications underscore its importance in the development of novel drugs. Future research directions may include optimizing its derivatives for enhanced efficacy and exploring its use in combination therapies.